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Compound of Interest

Compound Name: Dulcite-13C

Cat. No.: B12393615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available sources of high-

purity, isotopically labeled Dulcitol-13C. It is designed to assist researchers, scientists, and drug

development professionals in sourcing this critical compound for metabolic research,

particularly in the study of galactosemia and related metabolic disorders. This document

outlines the technical specifications from various suppliers, provides a representative

experimental protocol for its use in metabolic flux analysis, and visualizes the relevant

metabolic pathway.

Introduction to Dulcitol-13C
Dulcitol, also known as galactitol, is a sugar alcohol that is a key metabolite in the alternative

pathway of galactose metabolism. In individuals with galactosemia, a genetic disorder affecting

galactose metabolism, the accumulation of dulcitol can lead to serious health issues, including

cataracts and neurological damage.[1][2] Stable isotope-labeled Dulcitol-13C serves as an

invaluable tool for researchers studying the pathophysiology of this disease and for the

development of novel therapeutic interventions. By tracing the metabolic fate of Dulcitol-13C,

scientists can gain crucial insights into metabolic fluxes and the efficacy of potential drug

candidates.[3]
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A number of reputable suppliers offer high-purity Dulcitol-13C in various isotopic labeling

patterns and quantities. The following tables summarize the key quantitative data for

commercially available Dulcitol-13C products.

Table 1: Uniformly Labeled Dulcitol-[13C6]

Supplier
Product
Name

Catalog
Number

Isotopic
Purity

Chemical
Purity

Available
Quantities

BOC

Sciences

D-Galactitol-

[13C6]
Not specified

99% atom

13C
98% by CP Inquiry

LGC

Standards
Dulcitol-13C6

TRC-

D720502
Not specified

>95% (HPLC)

[4]

2.5 mg, 25

mg[5]

Omicron

Biochemicals

[UL-

13C6]galactit

ol

ALD-041 Not specified Not specified Inquiry

Eurisotop

D-

GALACTITOL

(U-13C6,

99%)

CLM-2199-

PK
99% 98% Inquiry[6]
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Supplier
Product
Name

Catalog
Number

Isotopic
Labeling

Molecular
Formula

Available
Quantities

Omicron

Biochemicals

D-[6-

13C]galactitol
ALD-012 6-13C

13CC5H14O

6

0.25 g, 0.50

g, 1.0 g

Clearsynth
D-Dulcitol-6-

13C
CS-T-95707 6-13C

C513CH14O

6
Inquiry[7]

LGC

Standards

D-Dulcitol-6-

13C

TRC-

D720506
6-13C

13C C5 H14

O6

10 mg, 100

mg[8]

MedChemEx

press
Dulcite-13C-1 HY-13045S1 Not specified C513CH14O Inquiry[3]

MedChemEx

press
Dulcite-13C-2 Not specified Not specified Not specified Inquiry

Experimental Protocol: 13C Metabolic Flux Analysis
using Dulcitol-13C
The following is a representative protocol for a stable isotope tracer experiment using Dulcitol-

13C to investigate galactitol metabolism in a cellular model of galactosemia. This protocol is

based on established principles of 13C metabolic flux analysis (MFA).[9][10][11][12]

Objective: To quantify the intracellular accumulation and flux of dulcitol in a galactosemia cell

model using high-purity Dulcitol-13C.

Materials:

Galactosemia model cell line (e.g., GALT-deficient fibroblasts)

Control cell line (e.g., wild-type fibroblasts)

Cell culture medium and supplements

High-purity Dulcitol-13C (e.g., D-Galactitol-[13C6])

Phosphate-buffered saline (PBS)
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Methanol, chloroform, and water (for metabolite extraction)

Liquid chromatography-mass spectrometry (LC-MS) system

Methodology:

Cell Culture and Labeling:

Culture both galactosemia model cells and control cells to mid-log phase in standard

culture medium.

For the experimental group, replace the standard medium with a medium containing a

known concentration of Dulcitol-13C. A typical starting concentration is 100 µM, but this

should be optimized for the specific cell line and experimental goals.

Incubate the cells for a defined period (e.g., 24, 48, and 72 hours) to allow for the uptake

and metabolism of the labeled dulcitol.

Metabolite Extraction:

At each time point, wash the cells twice with ice-cold PBS to remove any extracellular

labeled compound.

Quench metabolism and extract intracellular metabolites by adding a cold extraction

solvent mixture (e.g., 80:20 methanol:water).

Scrape the cells and collect the cell lysate.

Perform a liquid-liquid extraction using a chloroform/methanol/water system to separate

polar metabolites into the aqueous phase.

Dry the aqueous phase under a stream of nitrogen or using a vacuum concentrator.

LC-MS Analysis:

Reconstitute the dried metabolite extracts in a suitable solvent for LC-MS analysis.
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Analyze the samples using an LC-MS system equipped with a column suitable for polar

metabolite separation (e.g., HILIC).

Develop a multiple reaction monitoring (MRM) method to specifically detect and quantify

both unlabeled (12C) and labeled (13C) dulcitol.

Data Analysis:

Calculate the fractional enrichment of 13C in the intracellular dulcitol pool at each time

point.

Determine the rate of dulcitol accumulation and flux by modeling the incorporation of the

13C label over time.

Compare the metabolic flux in the galactosemia model cells to the control cells to identify

disease-specific alterations in dulcitol metabolism.

Visualization of Key Pathways and Workflows
To aid in the understanding of the experimental process and the underlying biological context,

the following diagrams have been generated using the Graphviz DOT language.
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Caption: The Leloir Pathway of Galactose Metabolism and the Alternative Pathway Leading to

Galactitol Formation.
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Start: Culture Galactosemia and Control Cell Lines

Incubate cells with high-purity Dulcitol-13C

Quench Metabolism and Extract Intracellular Metabolites

Analyze Metabolite Extracts using LC-MS

Calculate 13C Fractional Enrichment and Metabolic Flux

End: Compare Flux between Cell Lines

Click to download full resolution via product page

Caption: A Generalized Experimental Workflow for 13C Metabolic Flux Analysis using Dulcitol-

13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9313126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9313126/
https://www.medchemexpress.com/dulcite-13c-1.html
https://www.lgcstandards.com/PA/en/Research-Tools/Biochemicals-and-Reagents/Stable-isotopes/Carbohydrates/cat/362145
https://www.lgcstandards.com/NU/en/Dulcitol-13C6/p/TRC-D720502
https://www.eurisotop.com/d-galactitol
https://clearsynth.com/categories
https://www.lgcstandards.com/EH/en/D-Dulcitol-6-13C/p/TRC-D720506?queryID=4e42762b1fc10cc5ef884e7b2d56adf0
https://www.creative-proteomics.com/resource/13c-metabolic-flux-analysis.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9493264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9493264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9493264/
https://www.researchgate.net/publication/335520919_High-resolution_13C_metabolic_flux_analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866723/
https://www.benchchem.com/product/b12393615#commercially-available-sources-of-high-purity-dulcite-13c
https://www.benchchem.com/product/b12393615#commercially-available-sources-of-high-purity-dulcite-13c
https://www.benchchem.com/product/b12393615#commercially-available-sources-of-high-purity-dulcite-13c
https://www.benchchem.com/product/b12393615#commercially-available-sources-of-high-purity-dulcite-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12393615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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